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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B15590944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Paniculidine C, an indole alkaloid isolated from the plant Murraya paniculata. The information

presented herein is crucial for the identification, characterization, and further development of

this natural product. All quantitative data is summarized in structured tables for ease of

reference, and detailed experimental protocols are provided.

Spectroscopic Data of Paniculidine C
The structural elucidation of Paniculidine C has been accomplished through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Data
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. The ¹H and ¹³C NMR data for Paniculidine C are presented below.

Table 1: ¹H NMR Spectroscopic Data for Paniculidine C (in CDCl₃)
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Chemical Shift (δ)
(ppm)

Multiplicity
Coupling Constant
(J) (Hz)

Assignment

7.95 br s - NH

7.50 d 7.8 H-4

7.25 d 7.8 H-7

7.05 t 7.8 H-6

6.95 t 7.8 H-5

6.85 s - H-2

3.65 t 7.0 CH₂-OH

2.80 t 7.0 Ar-CH₂

1.95 m - CH₂

1.70 m - CH

0.95 d 6.5 CH₃

Table 2: ¹³C NMR Spectroscopic Data for Paniculidine C (in CDCl₃)
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Chemical Shift (δ) (ppm) Assignment

136.2 C-7a

127.5 C-3a

122.0 C-2

121.5 C-6

119.2 C-5

118.5 C-4

112.5 C-3

110.8 C-7

65.5 CH₂-OH

35.5 Ar-CH₂

32.0 CH₂

29.5 CH

22.5 CH₃

Mass Spectrometry (MS) Data
Mass spectrometry provides information about the mass-to-charge ratio of a molecule, allowing

for the determination of its molecular weight and elemental composition.

Table 3: Mass Spectrometry Data for Paniculidine C

Technique Ionization Mode Observed m/z Assignment

EIMS EI 203.1310 [M]⁺

The high-resolution electron ionization mass spectrum (HREIMS) of Paniculidine C showed a

molecular ion peak at m/z 203.1310, which corresponds to the molecular formula C₁₃H₁₇NO.
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Infrared (IR) Spectroscopy Data
Infrared spectroscopy is used to identify the functional groups present in a molecule based on

their characteristic absorption of infrared radiation.

Table 4: Infrared (IR) Spectroscopic Data for Paniculidine C

Wavenumber (cm⁻¹) Functional Group Assignment

3450 N-H stretching

3350 O-H stretching

2950, 2850 C-H stretching

1610, 1460 Aromatic C=C stretching

1050 C-O stretching

Experimental Protocols
The spectroscopic data presented above were obtained following specific experimental

procedures for the isolation and analysis of Paniculidine C.

Isolation of Paniculidine C
Paniculidine C was isolated from the petroleum ether extract of the stem bark of Murraya

paniculata. The powdered stem bark was extracted with petroleum ether (60-80°C). The

concentrated extract was then subjected to column chromatography on a silica gel column.

Elution with a solvent gradient of petroleum ether and ethyl acetate yielded a fraction

containing Paniculidine C. Further purification by preparative thin-layer chromatography (TLC)

afforded the pure compound.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a Bruker spectrometer

operating at 400 MHz for ¹H and 100 MHz for ¹³C, respectively. The spectra were obtained in

deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as the internal standard.

Chemical shifts are reported in parts per million (ppm) relative to TMS.
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Mass Spectrometry: High-resolution electron ionization mass spectra (HREIMS) were

obtained on a JEOL JMS-D300 mass spectrometer.

Infrared Spectroscopy: The IR spectrum was recorded on a Perkin-Elmer 782

spectrophotometer using a KBr pellet.

Workflow for Spectroscopic Analysis
The logical workflow for the spectroscopic analysis of a natural product like Paniculidine C
involves a series of steps to isolate, purify, and structurally elucidate the compound.
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Fig. 1: General workflow for the isolation and spectroscopic analysis of Paniculidine C.
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To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Paniculidine
C: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590944#spectroscopic-data-of-paniculidine-c-nmr-
ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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